4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-[(5-chlorothiophen-2-yl)methyl]-N-(4-ethoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H22ClN3O2S/c1-2-24-15-5-3-14(4-6-15)20-18(23)22-11-9-21(10-12-22)13-16-7-8-17(19)25-16/h3-8H,2,9-13H2,1H3,(H,20,23)
• InChI Key: WPUHNHSFTHXCRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=C(S3)Cl
• Molecular Formula: C18H22ClN3O2S
• Molecular Weight: 379.9 g/mol

Description

4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide, also known as TAK-659, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases.

Mechanism of Action

4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide is a potent inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell receptor signaling. By inhibiting BTK, 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide blocks the activation of downstream signaling pathways, leading to decreased cell proliferation and survival.
Biochemical and Physiological Effects:
In preclinical studies, 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of tumors in animal models. It has also been shown to reduce inflammation in animal models of autoimmune diseases. In addition, 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide has been shown to have good pharmacokinetic properties, including high oral bioavailability and good tissue distribution.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide is its potency and selectivity for BTK, which makes it a useful tool for studying B-cell receptor signaling. However, one limitation is that it may have off-target effects on other kinases, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer and autoimmune diseases. Another area of interest is the development of more potent and selective inhibitors of BTK, which could lead to improved therapeutic outcomes. Finally, further studies are needed to better understand the mechanism of action of 4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide and its effects on other signaling pathways.

Scientific Research Applications

4-[(5-chloro-2-thienyl)methyl]-N-(4-ethoxyphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor activity in various cancer cell lines, including lymphoma, leukemia, and multiple myeloma. It has also been shown to have anti-inflammatory effects and has been studied for its potential use in autoimmune diseases such as rheumatoid arthritis and lupus.